Cas no 1804755-72-3 (2-(Difluoromethyl)-5-fluoropyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-5-fluoropyridine-4-methanol
• CAS No: 1804755-72-3
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922519
• Update Time: 2025-08-05

2-(Difluoromethyl)-5-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoropyridine-4-methanol

• Inchi： 1S/C7H6F3NO/c8-5-2-11-6(7(9)10)1-4(5)3-12/h1-2,7,12H,3H2
• InChI Key： RIRPIUHAYVYSRI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-5-fluoropyridine-4-methanol

Professional Introduction to 2-(Difluoromethyl)-5-fluoropyridine-4-methanol (CAS No. 1804755-72-3)

2-(Difluoromethyl)-5-fluoropyridine-4-methanol (CAS No. 1804755-72-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in the development of novel therapeutic agents. The presence of both difluoromethyl and fluoropyridine moieties imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery.

The difluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In contrast, the fluoropyridine core is widely recognized for its role in enhancing bioavailability and selectivity in biological targets. The combination of these elements in 2-(difluoromethyl)-5-fluoropyridine-4-methanol suggests a compound with multifaceted therapeutic applications.

In recent years, there has been a surge in research focused on developing fluorinated heterocycles as lead compounds for various diseases. Studies have demonstrated that fluorine atoms can significantly influence the pharmacological properties of molecules by affecting their electronic distribution, lipophilicity, and metabolic stability. The introduction of fluorine at the 5-position of the pyridine ring in 2-(difluoromethyl)-5-fluoropyridine-4-methanol is particularly noteworthy, as it has been shown to enhance the compound's interaction with biological targets.

The methanol substituent at the 4-position further contributes to the compound's structural diversity and functional potential. This hydroxyl group can serve as a site for further derivatization, allowing chemists to explore a wide range of chemical modifications. Such modifications are crucial for optimizing pharmacological activity and improving drug-like properties.

The synthesis of 2-(difluoromethyl)-5-fluoropyridine-4-methanol involves sophisticated organic transformations that highlight the compound's synthetic challenge and complexity. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework. These synthetic strategies not only showcase the ingenuity of modern chemical synthesis but also underscore the compound's significance in pharmaceutical research.

Evidence from recent studies indicates that derivatives of fluorinated pyridines have shown efficacy in treating a variety of conditions, including cancer, inflammation, and infectious diseases. The structural features of 2-(difluoromethyl)-5-fluoropyridine-4-methanol, particularly its dual fluorination pattern, align well with these therapeutic areas. Preclinical studies have begun to explore its potential as an anti-cancer agent, demonstrating promising results in cell-based assays.

The impact of fluorination on the electronic properties of pyridine derivatives is another critical aspect that has been extensively studied. Fluoro substituents can alter the electron density distribution within the molecule, influencing its reactivity and interactions with biological targets. This phenomenon has been leveraged to develop more potent and selective inhibitors for various enzymes and receptors.

The role of computational chemistry in understanding the behavior of 2-(difluoromethyl)-5-fluoropyridine-4-methanol cannot be overstated. Molecular modeling techniques have provided valuable insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for guiding medicinal chemistry efforts aimed at optimizing its pharmacological profile.

In conclusion, 2-(Difluoromethyl)-5-fluoropyridine-4-methanol(CAS No. 1804755-72-3) represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for drug discovery. Its unique structural features and promising preclinical results position it as a compelling candidate for further investigation in therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.